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Compound of Interest

Compound Name: Slafvdvin

Cat. No.: B15616946

Initial investigations into the chemical entity "Slafvdvin” reveal that it is not a recognized or
standard nomenclature for a chemical compound. However, the sequence of letters strongly
corresponds to the one-letter codes for amino acids, suggesting that "SlafvdviIn” represents a
peptide with the sequence Ser-Leu-Ala-Phe-Val-Asp-Val-Leu-Asn.

A comprehensive search of chemical and biological databases, as well as the broader scientific
literature, did not yield any specific information for a peptide with this exact sequence. It does
not appear to be a well-characterized or commercially available peptide with established
biological functions, experimental protocols, or associated signaling pathways. One
commercially available product, a "SLFN14 Blocking Peptide," was identified, but its precise
amino acid sequence is not publicly disclosed, making it impossible to definitively link it to
"Slafvdvin"[1].

Given the absence of specific data for this peptide, this guide will provide a foundational
understanding of its chemical structure based on its amino acid composition.

Deduced Chemical Structure

The peptide "Slafvdvin" is a nonapeptide, meaning it is composed of nine amino acids linked
together by peptide bonds. The sequence is as follows:

Serine - Leucine - Alanine - Phenylalanine - Valine - Aspartic Acid - Valine - Leucine -

Asparagine
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The chemical structure can be represented as a linear chain of these amino acid residues.
Each amino acid consists of a central carbon atom (the a-carbon) bonded to an amino group (-
NH2), a carboxyl group (-COOH), a hydrogen atom (-H), and a variable side chain (R-group)
that is unique to each amino acid.

Table 1: Constituent Amino Acids of Slafvdviln and Their Properties

Side Chain Molecular
] ) 3-Letter 1-Letter o Molecular ]
Amino Acid Classificati Weight (
Code Code Formula
on g/mol )
Polar,
Serine Ser S C3H7NO3 105.09
uncharged
] Nonpolar,
Leucine Leu L ) ] C6H13NO2 131.17
aliphatic
. Nonpolar,
Alanine Ala A ) ) C3H7NO2 89.09
aliphatic
Phenylalanin Nonpolar,
Phe F ) C9H11NO2 165.19
e aromatic
) Nonpolar,
Valine Val Y , _ C5H11INO2 117.15
aliphatic
Aspartic Acid  Asp D Acidic, polar C4H7NOA4 133.10
) Nonpolar,
Valine Val \% ) ] C5H11NO2 117.15
aliphatic
) Nonpolar,
Leucine Leu L ) ] C6H13NO2 131.17
aliphatic
) Polar,
Asparagine Asn N C4H8N203 132.12
uncharged

The overall properties of the Slafvdvin peptide will be determined by the collective
physicochemical properties of its constituent amino acid side chains. The presence of both
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hydrophobic (Leucine, Alanine, Phenylalanine, Valine) and hydrophilic (Serine, Aspartic Acid,
Asparagine) residues suggests that this peptide may exhibit amphipathic characteristics.

Experimental Protocols and Data Presentation

As there are no published studies specifically investigating the Slafvdvin peptide, no
experimental protocols for its synthesis, purification, or biological assays can be provided.
Consequently, there is no quantitative data to summarize in tabular form.

Signaling Pathways and Visualization

The involvement of the Slafvdvin peptide in any biological signaling pathways is currently
unknown. Without experimental evidence of its biological function and molecular targets, it is
not possible to create a diagram of any associated signaling pathway, experimental workflow,
or logical relationship.

Should this peptide be a subject of future research, a logical workflow for its characterization
could be visualized as follows:
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Caption: A generalized workflow for the characterization of a novel peptide.
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In conclusion, "Slafvdvin” represents the primary structure of a peptide that is not documented
in the current scientific literature. Therefore, a detailed technical guide on its properties,
experimental procedures, and biological roles cannot be constructed at this time. The
information provided here is based on the fundamental principles of peptide chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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